![molecular formula C17H20N2O2S B248757 [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone](/img/structure/B248757.png)
[4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone
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Overview
Description
[4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone, also known as MPMP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MPMP belongs to the class of piperazine derivatives and has been extensively studied for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone is not fully understood, but it is believed to act as a modulator of the serotonergic and dopaminergic systems in the brain. This compound has been shown to bind to the serotonin and dopamine receptors and modulate their activity, leading to changes in neurotransmitter release and synaptic transmission.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter release, alterations in synaptic plasticity, and modulation of neuronal activity. These effects are believed to underlie the potential therapeutic applications of this compound in various diseases.
Advantages and Limitations for Lab Experiments
One advantage of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone as a research tool is its high potency and selectivity for the serotonin and dopamine receptors. This allows for precise modulation of these systems and enables researchers to study their role in various physiological and pathological processes. However, one limitation of this compound is its potential toxicity and side effects, which must be carefully monitored in laboratory experiments.
Future Directions
There are several future directions for research on [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone. One direction is the development of new compounds based on the structure of this compound with improved pharmacological properties. Another direction is the investigation of the therapeutic potential of this compound in various diseases such as depression, anxiety, and schizophrenia. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the central nervous system. Overall, this compound has the potential to be a valuable research tool and a promising lead compound for the development of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of [4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone involves the reaction of 4-methoxybenzyl chloride with piperazine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with thiophen-2-ylacetic acid to yield the final product, this compound. The synthesis of this compound is a multi-step process that requires careful optimization of reaction conditions to achieve a high yield of the final product.
Scientific Research Applications
[4-(4-Methoxybenzyl)piperazin-1-yl](thiophen-2-yl)methanone has been studied extensively for its potential applications in various fields such as medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, this compound has been investigated as a potential lead compound for the development of new drugs for the treatment of various diseases such as depression, anxiety, and schizophrenia. In neuroscience, this compound has been studied for its effects on the central nervous system and its potential as a therapeutic agent for neurodegenerative diseases. In drug discovery, this compound has been used as a starting point for the synthesis of new compounds with improved pharmacological properties.
properties
Molecular Formula |
C17H20N2O2S |
---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
[4-[(4-methoxyphenyl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone |
InChI |
InChI=1S/C17H20N2O2S/c1-21-15-6-4-14(5-7-15)13-18-8-10-19(11-9-18)17(20)16-3-2-12-22-16/h2-7,12H,8-11,13H2,1H3 |
InChI Key |
IDOCAFDEDCINIC-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CS3 |
Canonical SMILES |
COC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CS3 |
Origin of Product |
United States |
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